Cas no 1805260-36-9 (5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805260-36-9
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4811362
• Update Time: 2025-05-23

5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-5-3(1-9)4(12)2-13-6(5)7(10)11/h2,7H,1,12H2
• InChI Key： BOUIEPRVHVDXPI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine

5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805260-36-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative exhibits unique structural features that make it an intriguing subject for both academic research and industrial applications. The molecule's structure, characterized by the presence of multiple functional groups, including an amino group, a bromine atom, a chloromethyl group, and a difluoromethyl group, contributes to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The synthesis of 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine involves a series of carefully orchestrated steps, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination reactions. The strategic placement of functional groups on the pyridine ring is critical to achieving the desired properties of the compound.

One of the most promising applications of 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine lies in its potential as a building block for advanced pharmaceuticals. The presence of multiple reactive sites on the molecule allows for further functionalization, enabling the creation of bioactive compounds with tailored pharmacological properties. For instance, the amino group can serve as a site for amidation or alkylation reactions, while the bromine atom can facilitate substitution reactions to introduce additional functionalities. Recent studies have explored the use of this compound in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

In addition to its pharmaceutical applications, 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine has shown potential in materials science. The molecule's ability to form coordination complexes with metal ions makes it a valuable candidate for designing novel materials with unique electronic and magnetic properties. Researchers have investigated its use in constructing metal-organic frameworks (MOFs) and coordination polymers, which hold promise for applications in gas storage, catalysis, and sensing technologies. The chloromethyl and difluoromethyl groups contribute to the molecule's ability to act as a versatile ligand in these systems.

The environmental impact of 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine has also been a topic of interest in recent studies. Understanding its degradation pathways and toxicity profiles is essential for ensuring safe handling and disposal practices. Preliminary research suggests that the compound undergoes biodegradation under specific environmental conditions, though further investigations are required to fully characterize its environmental fate. Regulatory agencies are increasingly emphasizing the need for green chemistry principles in chemical design, and this compound's potential for eco-friendly applications is an area warranting further exploration.

In conclusion, 5-Amino-3-bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1805260-36-9) represents a fascinating example of how modern synthetic chemistry can yield compounds with multifaceted applications. Its unique structure, coupled with recent advancements in synthesis techniques and application-oriented research, positions it as a valuable asset in diverse scientific domains. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.